Cas no 2550-71-2 (Carbonothioicdihydrazide, 2-phenyl-)
2550-71-2 structure
Product Name:Carbonothioicdihydrazide, 2-phenyl-
CAS No:2550-71-2
MF:C7H10N4S
MW:182.246098995209
CID:284330
PubChem ID:4602462
Update Time:2025-04-19
Carbonothioicdihydrazide, 2-phenyl- Chemical and Physical Properties
Names and Identifiers
-
- Carbonothioicdihydrazide, 2-phenyl-
- 1-amino-3-anilinothiourea
- 1-PHENYL-3-THIOCARBOHYDRAZIDE
- 1-phenylthiocarbazide
- 1-Phenyl-thiocarbohydrazid
- 1-phenylthiocarbohydrazide
- 1-Phenyl-thiocarbonohydrazid
- 1-phenylthiocarbonohydrazide
- 1-phenyl-thiocarbonohydrazide
- AC1NDK0J
- CTK1A6797
- NSC259
- SCHEMBL11412488
- NSC-259
- DTXSID00404761
- 2550-71-2
- N'-Phenylhydrazinecarbothiohydrazide
- AKOS006333446
-
- Inchi: 1S/C7H10N4S/c8-9-7(12)11-10-6-4-2-1-3-5-6/h1-5,10H,8H2,(H2,9,11,12)
- InChI Key: SUSBRIALKDOCCS-UHFFFAOYSA-N
- SMILES: S=C(NN)NNC1C=CC=CC=1
Computed Properties
- Exact Mass: 182.0628
- Monoisotopic Mass: 182.063
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 144
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1
- Topological Polar Surface Area: 94.2A^2
Experimental Properties
- Density: 1.348
- Boiling Point: 307.4°C at 760 mmHg
- Flash Point: 139.7°C
- Refractive Index: 1.728
- PSA: 67.31
- LogP: 1.90640
Carbonothioicdihydrazide, 2-phenyl- Related Literature
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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5. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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